Cas no 50509-79-0 (2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid)
50509-79-0 structure
Product Name:2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid
CAS No:50509-79-0
MF:C15H8F3NO2
MW:291.224734306335
CID:933874
PubChem ID:284072
Update Time:2025-04-19
2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid
- 2-trifluoromethylacrylic acid 3-hydroxypropyl ester; 2-Propenoic acid, 2-(trifluoromethyl)-, 3-hydroxypropyl ester; CTK3C4800; 2-trifluoromethyl-benzo[h]quinoline-4-carboxylic acid;
- 50509-79-0
- NSC139683
- NSC-139683
- DTXSID20964736
-
- Inchi: 1S/C15H8F3NO2/c16-15(17,18)12-7-11(14(20)21)10-6-5-8-3-1-2-4-9(8)13(10)19-12/h1-7H,(H,20,21)
- InChI Key: HMNQBQCLACTHQE-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)O)=C2C=CC3C=CC=CC=3C2=N1)(F)F
Computed Properties
- Exact Mass: 291.05074
- Monoisotopic Mass: 291.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
- LogP: 4.10500
2-(trifluoromethyl)benzo[h]quinoline-4-carboxylic acid Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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